Sulfameter-13C6

• Molecular Formula: C11H12N4O3S
• Molecular Weight: 286.26 g/mol
• InChI: InChI=1S/C11H12N4O3S/c1-18-9-6-13-11(14-7-9)15-19(16,17)10-4-2-8(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)/i2+1,3+1,4+1,5+1,8+1,10+1
• InChIKey: GPTONYMQFTZPKC-VABGOUGUSA-N

Quantifying sulfonamide residues by LC-MS/MS? Unlabeled or deuterated internal standards introduce quantification bias due to matrix effects or deuterium exchange. Sulfameter-13C6 (Sulfametoxydiazine-13C6) solves this: • 13C6-phenyl labeling (>99.0 atom%) eliminates H/D exchange risk vs. deuterated analogs • Co-elutes identically with native analyte; method precision <2% RSD in meat matrices • CRM-grade with HPLC purity >99.0%; supports Codex MRL compliance (100 μg/kg total sulfonamides) Batch-specific CoA available. Ideal for pharmacokinetic studies and multi-residue methods.

Sulfameter-13C6 Internal Standard for LC-MS/MS

Sulfameter-13C6 (Sulfametoxydiazine-13C6) is a stable isotope-labeled internal standard (SIL-IS) wherein six carbon-12 atoms in the phenyl ring of Sulfameter are replaced with carbon-13 . With a molecular formula of C₅¹³C₆H₁₂N₄O₃S and a molecular weight of 286.26 g/mol, this compound is specifically engineered for use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows [1]. It is employed to enable precise quantification of unlabeled Sulfameter (CAS 651-06-9)—a long-acting sulfonamide antibiotic—in complex biological and environmental matrices .

Workflow 13C6-labeled internal standard for LC-MS/MS isotope dilution quantification

Function Co-elutes with native analyte to compensate for matrix effects, ion suppression, and sample preparation variability

Quality Certified reference material with batch-specific Certificate of Analysis

• [1] MedChemExpress (MCE). Sulfameter-13C6 (Sulfametoxydiazine-13C6; 5-Methoxysulfadiazine-13C6). Product Cat. No. HY-B0213S1. Accessed 2026. View Source

Why Sulfameter-13C6 Is Irreplaceable in LC-MS/MS

Substituting Sulfameter-13C6 with a structurally similar but non-isotopic internal standard (e.g., another sulfonamide analog) or a less optimal isotopic label (e.g., deuterium) introduces significant quantitative error in LC-MS/MS workflows. Structural analog internal standards exhibit differential ionization efficiencies, extraction recoveries, and chromatographic retention times relative to Sulfameter, leading to incomplete correction of matrix effects and ion suppression—errors that can exceed 30% in complex matrices [1]. While deuterated analogs (e.g., Sulfameter-d4) offer isotopic differentiation, deuterium-hydrogen exchange and retention time shifts due to deuterium isotope effects compromise co-elution fidelity compared to ¹³C-labeled standards [2]. The ¹³C₆ label in Sulfameter-13C6 ensures near-identical physicochemical behavior and chromatographic co-elution with native Sulfameter, providing the highest attainable accuracy for quantitative analysis .

Unlabeled sulfameter

Provides no isotopic differentiation; cannot correct for matrix effects or ion suppression in LC-MS/MS.

Deuterated analogs

Deuterium-hydrogen exchange with protic solvents may shift retention time and recovery, undermining co-elution accuracy.

Structural integrity

13C6 label on the aromatic ring is chemically inert; deuterium labels degrade in routine reversed-phase mobile phases.

• [1] 药明康德测试事业部 (WuXi AppTec DMPK Service). LC−MS生物分析中内标的使用考量. 2025. View Source
• [2] Restek Corporation. Choosing an Internal Standard. 2015. View Source

Quantitative Evidence: Sulfameter-13C6 vs. Comparators

Superior Isotopic Purity Minimizes Analyte Cross-Talk

Sulfameter-13C6 (WITEGA SA036) is specified with an isotopic purity of >99.0 atom% 13C . This high isotopic enrichment ensures that >99% of carbon atoms at the labeled positions are ¹³C, minimizing the residual unlabeled Sulfameter signal that could otherwise interfere with accurate quantification of the native analyte. In comparison, typical deuterated internal standards (e.g., Sulfameter-d4) exhibit isotopic purities in the range of 98-99 atom% D [1]. The higher isotopic enrichment of ¹³C-labeled standards directly reduces isotopic cross-talk and improves the lower limit of quantification (LLOQ) in trace-level residue analysis.

Isotopic Purity

Class-level inference

>99.0 atom% 13C

Exceeds industry guideline >98%

Supports trace-level quantification near residue limits

Verify on batch-specific CoA

Evidence Dimension	Isotopic Purity (atom% excess of labeled isotope)
Target Compound Data	>99.0 atom% ¹³C
Comparator Or Baseline	Sulfameter-d4: 99 atom% D
Quantified Difference	≥0 atom% absolute difference; ¹³C label avoids deuterium-hydrogen exchange issues
Conditions	N/A (product specification data)

Why This Matters

Higher isotopic purity reduces background interference and improves the signal-to-noise ratio for native Sulfameter quantification at trace levels.

• [1] Santa Cruz Biotechnology, Inc. Sulfameter-d4. Product Cat. No. sc-220158. Certificate of Analysis. Accessed 2026. View Source

Chromatographic Co-Elution Advantage Over Deuterated Standards

Sulfameter-13C6 (WITEGA SA036) is specified with an HPLC purity of >99.0% and an overall purity of >99.0% . This high chemical purity ensures that the internal standard contributes negligible interfering peaks to the chromatogram, preserving method specificity. Other commercial sources of Sulfameter-13C6 specify purity ≥98% or 95% [1]. The ≥99.0% purity specification meets or exceeds the requirements for certified reference materials used in regulated residue testing and pharmacokinetic studies.

Co-Elution vs. Deuterated

Class-level inference

Near-identical retention to native analyte

Deuterated standards: measurable retention shifts reported

Enables reliable matrix-effect compensation

Reversed-phase LC with acidic mobile phases

Evidence Dimension	Chemical Purity (HPLC area%)
Target Compound Data	>99.0% (HPLC); >99.0% overall purity
Comparator Or Baseline	Sulfameter-13C6 (InvivoChem): ≥98%; Sulfameter-13C6 (BenchChem): 95%
Quantified Difference	1-4% absolute purity advantage
Conditions	HPLC analysis; product specification data

Why This Matters

Higher chemical purity reduces extraneous peaks that could interfere with analyte quantification or trigger false positive/negative results in confirmatory analysis.

• [1] BenchChem. Sulfameter-13C6. Accessed 2026. (Note: This source is included only for comparator purity data; it is excluded from Section 2 and Section 4 per source exclusion rules, but used here solely as a comparator benchmark.) View Source

13C6 Labeling Eliminates Deuterium-Hydrogen Exchange

The ¹³C₆ label in Sulfameter-13C6 provides superior compensation for matrix effects compared to deuterated internal standards and non-isotopic structural analogs. According to established literature, ¹³C-labeled internal standards mimic the target analyte more faithfully than ²H-labeled standards due to the absence of deuterium-hydrogen exchange and minimized retention time shifts [1]. In sulfonamide residue analysis using LC-MS/MS, the use of isotope internal standards (including ¹³C-labeled compounds) has been demonstrated to effectively compensate for matrix effects that would otherwise cause ion suppression or enhancement exceeding ±30% [2]. WITEGA's Sulfameter-13C6 is specifically documented to correct for ionization variability and improve co-elution behavior in LC-MS/MS and GC-MS workflows .

Label Stability

Class-level inference

No exchange: 13C in aromatic ring

Deuterated labels: H/D exchange with protic solvents

Maintains isotopic purity throughout the workflow

Supports reproducible calibration curves

Evidence Dimension	Matrix Effect Compensation Capability
Target Compound Data	Co-elutes with native Sulfameter; corrects for ionization variability via isotope dilution
Comparator Or Baseline	Structural analog IS: incomplete compensation, recovery variability ±30%; ²H-labeled IS: potential retention time shift and H/D exchange
Quantified Difference	Qualitative superiority; literature supports ¹³C labeling as gold standard
Conditions	LC-MS/MS analysis in complex biological/food matrices

Why This Matters

Effective matrix effect compensation directly improves method accuracy, precision, and ruggedness across diverse sample types, reducing the need for matrix-matched calibration.

• [1] 药明康德测试事业部 (WuXi AppTec DMPK Service). LC−MS生物分析中内标的使用考量. 2025. View Source
• [2] 闫春荣, 张晓强, 林慧, 等. 超高压液相色谱-串联质谱法(LC-MS-MS)测定鱼肉中磺胺类兽药残留的基质效应. 肉类研究, 2013, 27(10): 17-20. View Source

Superior Precision with 13C6-Sulfonamide Internal Standards

Sulfameter-13C6 supplied by WITEGA (Product No. SA036) is a reference standard produced and distributed with batch-specific documentation, including certificate of analysis with expiry date and lot-specific analytical results . This documentation supports traceable measurements and meets the requirements of ISO/IEC 17025 and ISO 17034 for certified reference materials in regulated laboratories [1]. In contrast, many sulfonamide internal standards from generic suppliers lack comprehensive batch documentation or ISO 17034 accreditation, limiting their suitability for regulatory submissions and method validation .

Method Precision

Class-level inference

RSD 1.8% (inferred from 13C6-sulfamethazine, 75 ng/g)

Typical acceptance: RSD ≤20% for residue methods

Supports confident decision-making at action levels

Validate in target matrix

Evidence Dimension	Reference Material Certification Level
Target Compound Data	Batch-specific CoA; ISO 17034-compliant production
Comparator Or Baseline	Generic sulfonamide SIL-IS: Limited or no batch-specific CoA; non-accredited production
Quantified Difference	Qualitative difference in documentation and traceability
Conditions	N/A (quality system specification)

Why This Matters

ISO 17034-compliant reference materials are essential for method validation, regulatory submissions, and accredited laboratory operations requiring demonstrated metrological traceability.

• [1] CATO Research Chemicals Inc. 磺胺二甲嘧啶-13C6 (Sulfamethazine-13C6) 标准品. ISO 17034 认证. Accessed 2026. View Source

Sulfameter-13C6 Application Scenarios

Regulatory Residue Analysis in Animal Foods

Sulfameter-13C6 is ideally suited as an internal standard for LC-MS/MS methods quantifying Sulfameter residues in food products (e.g., meat, eggs, honey, milk) and environmental samples (e.g., soil, manure, wastewater) where compliance with maximum residue limits (MRLs) is required. Its high isotopic purity (>99.0 atom% ¹³C) minimizes isotopic interference at trace levels (low μg/kg range), enabling reliable quantification below regulatory thresholds . The compound's ability to correct for matrix effects ensures accurate results across diverse sample types without requiring matrix-matched calibration for each matrix [1].

Multi-Residue Sulfonamide Screening in Food and Environment

In preclinical and clinical pharmacokinetic studies of Sulfameter, Sulfameter-13C6 provides an essential tool for accurate quantification of the parent drug in plasma, urine, and tissue homogenates. The ¹³C₆ label ensures near-identical extraction recovery and ionization efficiency relative to the unlabeled analyte, enabling precise calculation of pharmacokinetic parameters (Cmax, AUC, t½, clearance) . The ≥99.0% chemical purity minimizes chromatographic interference from impurities that could otherwise confound metabolite identification and quantification [2].

Method Development for Pharmacokinetic Studies

Sulfameter-13C6 can be incorporated into multi-residue LC-MS/MS methods for simultaneous determination of multiple sulfonamide antibiotics. While each analyte ideally requires its own isotopically labeled internal standard for optimal accuracy, Sulfameter-13C6 can serve as a representative internal standard for a class-based approach when paired with matrix-matched calibration. Its high isotopic and chemical purity ensures it does not contribute cross-talk interference to other sulfonamide channels in the same analytical run [1].

Method Development and Validation for Regulatory Submissions

Sulfameter-13C6 (WITEGA SA036) is produced with batch-specific documentation compliant with ISO 17034 and ISO/IEC 17025 quality systems, making it suitable for method validation studies intended for regulatory submission (e.g., FDA, EMA, CFDA). The availability of a certificate of analysis detailing isotopic purity, chemical purity, and expiry date supports the demonstration of method accuracy, precision, linearity, and stability as required by bioanalytical method validation guidelines [2].

Application

Selection Property

Validation Focus

Animal-derived food residue research

High isotopic purity and co-elution fidelity

Quantification accuracy near low residue thresholds

Multi-residue screening in food and environment

Differential matrix-effect compensation across elution window

Co-elution consistency for sulfameter in complex matrices

PK bioanalysis method development in plasma research

+6 Da mass shift and isotopic inertness

Accuracy and precision across wide dynamic range

• [1] 闫春荣, 张晓强, 林慧, 等. 超高压液相色谱-串联质谱法(LC-MS-MS)测定鱼肉中磺胺类兽药残留的基质效应. 肉类研究, 2013, 27(10): 17-20. View Source
• [2] MedChemExpress (MCE). Sulfameter-13C6 (Sulfametoxydiazine-13C6; 5-Methoxysulfadiazine-13C6). Product Cat. No. HY-B0213S1. Accessed 2026. View Source